Cas no 1710472-14-2 (2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol)

2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol is a heterocyclic compound featuring a pyrido[4,3-d]pyrimidine core with an ethylsulfanyl substituent at the 2-position and a hydroxyl group at the 4-position. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical research. The saturated pyridine ring enhances stability, while the ethylsulfanyl moiety offers versatility for further functionalization. Its well-defined molecular framework is advantageous for exploring structure-activity relationships in drug discovery. The compound’s purity and synthetic reproducibility ensure consistent performance in experimental applications. Suitable for use in medicinal chemistry and ligand design, it serves as a key building block for developing biologically active molecules.

2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol structure

1710472-14-2 structure

Product Name:2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol

CAS No:1710472-14-2

MF:C₉H₁₃N₃OS

MW:211.284020185471

CID:5162004

Update Time:2025-06-14

2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol
- Inchi： 1S/C9H13N3OS/c1-2-14-9-11-7-3-4-10-5-6(7)8(13)12-9/h10H,2-5H2,1H3,(H,11,12,13)
- InChI Key： CCAMHDBPQLKUPB-UHFFFAOYSA-N
- SMILES： C1(SCC)NC(=O)C2CNCCC=2N=1

2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510291-1g	2-(Ethylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-ol	1710472-14-2	97%	1g	$539	2023-02-02

2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Additional information on 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol

Research Brief on 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol (CAS: 1710472-14-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrido[4,3-d]pyrimidine derivatives as promising scaffolds for drug discovery. Among these, 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol (CAS: 1710472-14-2) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol, belongs to a class of heterocyclic compounds known for their diverse pharmacological properties. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. The ethylsulfanyl moiety at the 2-position and the hydroxyl group at the 4-position are critical for its biological activity, as demonstrated in structure-activity relationship (SAR) studies.

In vitro and in vivo studies have revealed that this compound exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate its role in modulating cellular signaling pathways, which could be leveraged for oncology therapeutics. These findings are supported by molecular docking studies that highlight its binding affinity to key protein targets.

Further research has investigated the pharmacokinetic properties of 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol. Studies in animal models have demonstrated its favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are critical for advancing this compound to clinical trials.

The therapeutic potential of this compound is further underscored by its selectivity and low cytotoxicity in healthy cells, as evidenced by recent cytotoxicity assays. Researchers are also exploring its synergistic effects with existing drugs, which could enhance its efficacy in combination therapies. These efforts are complemented by computational modeling to predict its interactions with other biomolecules.

In conclusion, 2-Ethylsulfanyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4-ol represents a promising candidate for further drug development. Its unique chemical structure and biological activity warrant continued investigation, particularly in optimizing its pharmacological properties and elucidating its mechanisms of action. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.